Cas no 1955498-77-7 (2-(piperidin-4-yl)methylfuran-3-carboxylic acid)

• Product Name: 2-(piperidin-4-yl)methylfuran-3-carboxylic acid
• CAS No: 1955498-77-7
• MF: C₁₁H₁₅NO₃
• MW: 209.241703271866
• MDL: MFCD29991330
• CID: 5248366
• PubChem ID: 122163381
• Update Time: 2025-06-10

2-(piperidin-4-yl)methylfuran-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-[(Piperidin-4-yl)methyl]furan-3-carboxylic acid
• 2-[(Piperidin-4-yl)methyl]furan-3-carboxylicacid
• 3-Furancarboxylic acid, 2-(4-piperidinylmethyl)-
• 2-(piperidin-4-yl)methylfuran-3-carboxylic acid

• MDL： MFCD29991330
• Inchi： 1S/C11H15NO3/c13-11(14)9-3-6-15-10(9)7-8-1-4-12-5-2-8/h3,6,8,12H,1-2,4-5,7H2,(H,13,14)
• InChI Key： LTVQHNLQNLWFQC-UHFFFAOYSA-N
• SMILES： O1C=CC(C(=O)O)=C1CC1CCNCC1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 226
• XLogP3: -1.2
• Topological Polar Surface Area: 62.5

Additional information on 2-(piperidin-4-yl)methylfuran-3-carboxylic acid

Comprehensive Overview of 2-(piperidin-4-yl)methylfuran-3-carboxylic acid (CAS No. 1955498-77-7): Properties, Applications, and Research Insights

In the realm of organic chemistry and pharmaceutical research, 2-(piperidin-4-yl)methylfuran-3-carboxylic acid (CAS No. 1955498-77-7) has emerged as a compound of significant interest. This molecule, characterized by its unique structural features combining a piperidine ring and a furan carboxylic acid moiety, offers a versatile scaffold for drug discovery and material science applications. Its molecular formula and structural complexity make it a valuable candidate for researchers exploring novel bioactive compounds.

The compound's synthetic pathways often involve multi-step organic reactions, including amidation, alkylation, and cyclization processes. Recent studies highlight its potential as a building block for designing small-molecule inhibitors targeting enzymes or receptors implicated in metabolic disorders. Given the rising global focus on precision medicine and personalized therapeutics, 2-(piperidin-4-yl)methylfuran-3-carboxylic acid is frequently discussed in forums exploring structure-activity relationships (SAR) and drug optimization strategies.

From a physicochemical perspective, this compound exhibits moderate solubility in polar solvents, which is critical for its formulation in pharmaceutical preparations. Its stability profile under varying pH conditions has been a topic of investigation, particularly for researchers developing oral dosage forms. The furan and piperidine components contribute to its hydrogen-bonding capacity, enhancing interactions with biological targets—a property leveraged in computational chemistry and molecular docking studies.

In the context of green chemistry, synthetic approaches to 1955498-77-7 are being refined to minimize waste and improve atom economy. This aligns with the broader industry shift toward sustainable synthesis, a frequently searched topic among chemists. Additionally, the compound's potential role in bioconjugation techniques—used in proteomics and diagnostic imaging—has sparked interest in interdisciplinary research communities.

Analytical characterization of 2-(piperidin-4-yl)methylfuran-3-carboxylic acid typically employs advanced techniques such as NMR spectroscopy, high-resolution mass spectrometry (HRMS), and HPLC purity analysis. These methods ensure precise quality control, a critical consideration for laboratories adhering to Good Laboratory Practices (GLP). The compound's chromatographic behavior is often benchmarked against newer stationary phases, reflecting the evolving landscape of separation science.

Beyond pharmaceuticals, derivatives of this compound show promise in material science, particularly in designing functional polymers with tailored thermal stability and electronic properties. This dual applicability in life sciences and advanced materials makes it a recurring subject in patent literature, with innovators seeking composition-of-matter protections for novel derivatives.

As research into heterocyclic compounds intensifies, 1955498-77-7 serves as a case study for balancing molecular complexity with synthetic accessibility—a key challenge in medicinal chemistry. Its continued exploration underscores the importance of scaffold diversification in addressing unmet medical needs, a theme dominating recent scientific conferences and grant proposals worldwide.